Cas no 2228716-44-5 (2-(methylamino)-1-(5-nitrothiophen-2-yl)ethan-1-ol)

• Product Name: 2-(methylamino)-1-(5-nitrothiophen-2-yl)ethan-1-ol
• CAS No: 2228716-44-5
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 5935016
• PubChem ID: 164898238
• Update Time: 2025-08-04

2-(methylamino)-1-(5-nitrothiophen-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(5-nitrothiophen-2-yl)ethan-1-ol
• 2228716-44-5
• EN300-1815342

• Inchi： 1S/C7H10N2O3S/c1-8-4-5(10)6-2-3-7(13-6)9(11)12/h2-3,5,8,10H,4H2,1H3
• InChI Key： DFQFDSMULLEWMB-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(CNC)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.04121336g/mol
• Monoisotopic Mass: 202.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 106Ų

Additional information on 2-(methylamino)-1-(5-nitrothiophen-2-yl)ethan-1-ol

Comprehensive Analysis of 2-(Methylamino)-1-(5-nitrothiophen-2-yl)ethan-1-ol (CAS No. 2228716-44-5)

The compound 2-(methylamino)-1-(5-nitrothiophen-2-yl)ethan-1-ol (CAS No. 2228716-44-5) is a chemically significant molecule that has garnered attention in both academic and industrial research. This nitrothiophene derivative is characterized by its unique structural features, including a methylamino group and a hydroxyethyl side chain, which contribute to its diverse reactivity and potential applications. Researchers are increasingly exploring its role in organic synthesis, pharmaceutical intermediates, and material science, making it a subject of interest in contemporary chemistry.

One of the key reasons for the growing interest in 2-(methylamino)-1-(5-nitrothiophen-2-yl)ethan-1-ol is its versatility as a building block in drug discovery. The presence of the 5-nitrothiophene moiety offers opportunities for further functionalization, enabling the creation of novel compounds with potential biological activity. Recent studies have highlighted its utility in designing small-molecule inhibitors and enzyme modulators, aligning with the current trend toward targeted therapies in precision medicine.

From a synthetic perspective, the compound's nitro group and hydroxyl functionality provide multiple sites for chemical modification. This makes it a valuable intermediate in multistep synthesis, particularly in the development of heterocyclic compounds. Its stability under various reaction conditions has also been noted, which is crucial for scalability in industrial applications. As the demand for high-performance materials and specialty chemicals rises, 2228716-44-5 is increasingly being studied for its potential contributions to advanced material systems.

In addition to its chemical properties, 2-(methylamino)-1-(5-nitrothiophen-2-yl)ethan-1-ol has been examined for its spectroscopic characteristics. Advanced techniques such as NMR and mass spectrometry have been employed to elucidate its structure and purity, which are critical for quality control in research and production. These analytical insights are particularly relevant to laboratories focusing on high-throughput screening and molecular characterization.

The compound's relevance extends to green chemistry initiatives, where researchers are investigating its synthesis under environmentally benign conditions. With sustainability becoming a priority in chemical manufacturing, efforts to optimize the production of 2228716-44-5 using catalytic methods or renewable feedstocks are gaining traction. This aligns with broader industry goals to reduce waste and energy consumption.

Another area of exploration is the compound's potential role in agrochemical research. While not directly classified as an active ingredient, its structural motifs are being evaluated for their applicability in developing crop protection agents. This is particularly timely given the global focus on food security and sustainable agriculture.

In summary, 2-(methylamino)-1-(5-nitrothiophen-2-yl)ethan-1-ol (CAS No. 2228716-44-5) represents a multifaceted compound with significant promise across multiple scientific disciplines. Its structural adaptability, synthetic utility, and potential applications in life sciences and materials engineering make it a compelling subject for ongoing research. As innovation in these fields continues to accelerate, this compound is likely to remain at the forefront of scientific inquiry.